4-(2-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)hydrazinecarbonyl)-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 4-[(2,3-dihydro-1,4-benzodioxine-3-carbonylamino)carbamoyl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C18H19N3O6S/c1-21(2)28(24,25)13-9-7-12(8-10-13)17(22)19-20-18(23)16-11-26-14-5-3-4-6-15(14)27-16/h3-10,16H,11H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key: SLXHZJUUDSIUOG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NNC(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C18H19N3O6S
• Molecular Weight: 405.4 g/mol
• CAS No.: 681174-07-2

Description

4-(2-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)hydrazinecarbonyl)-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H19N3O6S and its molecular weight is 405.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Relevance

This compound is involved in the synthesis of various pharmacologically relevant derivatives with potential applications in biological, medicinal, and industrial contexts. An efficient synthesis method utilizing carbon-sulfur bond formation highlights its relevance in creating benzothiazine dioxides, which have significant pharmacological implications (Fülöpová et al., 2015).

Antimicrobial Activity

There has been significant research into the antibacterial potential of compounds with this structure. The synthesis of N-substituted sulfonamides bearing a benzodioxane moiety showed potent therapeutic potential against various Gram-negative and Gram-positive bacterial strains, highlighting its potential in addressing bacterial infections (Abbasi et al., 2016).

Enzyme Inhibition

Research has also focused on the enzyme inhibitory potential of new sulfonamides containing benzodioxane and acetamide moieties. These compounds exhibited substantial inhibitory activity against α-glucosidase and acetylcholinesterase, suggesting potential therapeutic applications in treating diseases related to these enzymes (Abbasi et al., 2019).

Anticancer and Anti-HIV Properties

Furthermore, some derivatives have been evaluated for their anticancer and anti-HIV activities. For instance, bis[2-(6-chloro-4-phenyl-3,4-dihydroquinazolin-2-yl)aminosulfonyl-5-chloro-4-(4-R2-phenylcarbamoyl)phenyl]disulfides displayed sensitivity against leukemia cell lines, showing promise in oncological research (Pomarnacka & Kornicka, 2001).

Mechanism of Action

Target of Action

The primary target of this compound is the CB2 receptors . These receptors are part of the endocannabinoid system, which plays a crucial role in regulating a variety of physiological processes including pain sensation, mood, and memory .

Mode of Action

The compound interacts with its targets, the CB2 receptors, by acting as a ligand . Ligands are molecules that bind to other molecules, in this case, the CB2 receptors. The binding of this compound to the CB2 receptors triggers a series of biochemical reactions .

Biochemical Pathways

Upon binding to the CB2 receptors, the compound influences the endocannabinoid system

Result of Action

The binding of this compound to the CB2 receptors can lead to various molecular and cellular effects. For instance, it can modulate pain sensation, mood, and memory . .

Future Directions

Future research could involve studying the compound’s biological activity, optimizing its synthesis, or investigating its potential uses in medicine or other fields.